![molecular formula C13H19NO B1438805 N-[(4-methylphenyl)methyl]oxan-4-amine CAS No. 1154887-64-5](/img/structure/B1438805.png)
N-[(4-methylphenyl)methyl]oxan-4-amine
Overview
Description
N-[(4-methylphenyl)methyl]oxan-4-amine (MPMOA) is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used for various purposes in laboratory experiments, ranging from synthesis to biochemical and physiological effects. In
Scientific Research Applications
Siderophores
Scientific Field: Biological Sciences
Methods of Application: The article did not provide specific methods of application or experimental procedures for “N-[(4-methylphenyl)methyl]oxan-4-amine” in the context of siderophores .
Results or Outcomes: The article did not provide specific results or outcomes for “N-[(4-methylphenyl)methyl]oxan-4-amine” in the context of siderophores .
Oil Spill Remediation
Scientific Field: Environmental Science
Organic Adsorption on Hydrophilic Hierarchical Structures
Scientific Field: Materials Chemistry
Methods of Application: The article did not provide specific methods of application or experimental procedures for “N-[(4-methylphenyl)methyl]oxan-4-amine” in this context .
Results or Outcomes: The article did not provide specific results or outcomes for “N-[(4-methylphenyl)methyl]oxan-4-amine” in this context .
Phenethylamine Class of Drugs
Scientific Field: Pharmacology
Methods of Application: The article did not provide specific methods of application or experimental procedures for “N-[(4-methylphenyl)methyl]oxan-4-amine” in this context.
Results or Outcomes: The article did not provide specific results or outcomes for “N-[(4-methylphenyl)methyl]oxan-4-amine” in this context.
Organic Adsorption on Hydrophilic Hierarchical Structures
Scientific Field: Materials Chemistry
Methods of Application: The article did not provide specific methods of application or experimental procedures for “N-[(4-methylphenyl)methyl]oxan-4-amine” in this context .
Results or Outcomes: The article did not provide specific results or outcomes for “N-[(4-methylphenyl)methyl]oxan-4-amine” in this context .
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]oxan-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-11-2-4-12(5-3-11)10-14-13-6-8-15-9-7-13/h2-5,13-14H,6-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLIJEIXJHNBMQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-methylphenyl)methyl]oxan-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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